molecular formula C15H17NO2S B8289680 4'-(Isopropylsulfonyl)biphenyl-2-amine

4'-(Isopropylsulfonyl)biphenyl-2-amine

Cat. No.: B8289680
M. Wt: 275.4 g/mol
InChI Key: CYICWIRNANKFRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4'-(Isopropylsulfonyl)biphenyl-2-amine is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17NO2S

Molecular Weight

275.4 g/mol

IUPAC Name

2-(4-propan-2-ylsulfonylphenyl)aniline

InChI

InChI=1S/C15H17NO2S/c1-11(2)19(17,18)13-9-7-12(8-10-13)14-5-3-4-6-15(14)16/h3-11H,16H2,1-2H3

InChI Key

CYICWIRNANKFRP-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)C1=CC=C(C=C1)C2=CC=CC=C2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromoaniline (1.51 g, 8.78 mmol) in a mixture of benzene (58 mL), H2O (23 mL) and ethanol (3 mL) was added 4-(isopropylsulfonylphenyl)boronic acid (3.00 g, 13.2 mmol) followed by tetrakis(triphenylphoshine) palladium(0) (1.01 g, 0.88 mmol). After stirring 85° C. for 48 h the reaction mixture was poured into H2O (500 mL), extracted with chloroform (three times), dried over MgSO4 and concentrated under vacuum. Purification by silica gel chromatography (20% EtOAc/hexanes—40% EtOAc/hexanes) afforded the desired product.
Quantity
1.51 g
Type
reactant
Reaction Step One
Name
Quantity
23 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
58 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
[Compound]
Name
tetrakis(triphenylphoshine) palladium(0)
Quantity
1.01 g
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
reactant
Reaction Step Four

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